Cas no 1803560-74-8 (N-Hydroxypyrrolidine-2-carboxamide hydrochloride)

• Product Name: N-Hydroxypyrrolidine-2-carboxamide hydrochloride
• CAS No: 1803560-74-8
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• CID: 5702875
• PubChem ID: 91647532
• Update Time: 2025-06-08

N-Hydroxypyrrolidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-hydroxypyrrolidine-2-carboxamide hydrochloride
• 1803560-74-8
• AKOS026742211
• EN300-190763
• N-hydroxypyrrolidine-2-carboxamide;hydrochloride
• N-hydroxypyrrolidine-2-carboxamidehydrochloride
• N-Hydroxypyrrolidine-2-carboxamide hydrochloride

• Inchi： 1S/C5H10N2O2.ClH/c8-5(7-9)4-2-1-3-6-4;/h4,6,9H,1-3H2,(H,7,8);1H
• InChI Key： REFDJZFEMJGIPT-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)(=O)NO.Cl

Computed Properties

• Exact Mass: 166.0509053g/mol
• Monoisotopic Mass: 166.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

N-Hydroxypyrrolidine-2-carboxamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Hydroxypyrrolidine-2-carboxamide hydrochloride

Comprehensive Overview of N-Hydroxypyrrolidine-2-carboxamide hydrochloride (CAS 1803560-74-8): Properties, Applications, and Research Insights

N-Hydroxypyrrolidine-2-carboxamide hydrochloride (CAS 1803560-74-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt derivative of hydroxypyrrolidine carboxamide is recognized for its unique structural features, including a pyrrolidine ring and a hydroxamic acid moiety, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly in designing enzyme inhibitors and metalloprotein modulators.

The compound’s molecular formula, C₅H₁₀N₂O₂·HCl, and molecular weight of 166.61 g/mol make it a versatile intermediate. Its hydroxylamine functional group enables chelation with metal ions, a property leveraged in developing antioxidant and anti-inflammatory agents. Recent studies highlight its relevance in addressing oxidative stress-related disorders, aligning with the growing demand for neuroprotective and anti-aging compounds. Users searching for "hydroxamic acid derivatives" or "pyrrolidine-based inhibitors" will find this compound particularly relevant.

In synthetic chemistry, CAS 1803560-74-8 serves as a precursor for peptide mimetics and bioactive scaffolds. Its stability under physiological conditions and solubility in aqueous media enhance its utility in bioconjugation and prodrug design. Notably, its compatibility with click chemistry protocols has spurred interest in targeted drug delivery systems, a trending topic in precision medicine. These attributes address frequent search queries like "small molecule therapeutics" and "enzyme inhibitor synthesis."

Quality control of N-Hydroxypyrrolidine-2-carboxamide hydrochloride involves rigorous analytical methods, including HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Suppliers often provide technical data sheets detailing storage conditions (e.g., -20°C, desiccated) and handling guidelines, critical for reproducibility in experiments. Researchers investigating "stable carboxamide derivatives" or "pharmaceutical intermediates" will benefit from these specifications.

Emerging trends link this compound to epigenetic research, where hydroxamate groups are explored for histone deacetylase (HDAC) modulation. This connection taps into popular searches like "HDAC inhibitors cancer" and "epigenetic therapy," though current studies remain preclinical. Its low cytotoxicity profile further positions it as a candidate for cosmeceutical formulations, addressing consumer interest in "skin barrier repair" and "anti-glycation" agents.

In summary, CAS 1803560-74-8 represents a multifaceted tool for modern drug development. Its structural versatility, coupled with emerging applications in biomedical research and material science, ensures sustained relevance. By integrating SEO-friendly terms such as "pyrrolidine carboxamide uses" and "hydrochloride salt solubility," this overview bridges technical depth with accessible language for diverse audiences.